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Cat. No.: B186918 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Centpropazine is a novel antidepressant compound that has been evaluated in clinical studies

and has shown efficacy comparable to imipramine, but with a more favorable side effect profile,

particularly regarding anticholinergic effects. Preclinical research in rodent models of

depression is essential to further elucidate its mechanism of action and antidepressant-like

properties. These application notes provide an overview of centpropazine and detailed

protocols for its investigation using common rodent behavioral models of depression, the

Forced Swim Test (FST) and the Tail Suspension Test (TST).

Compound Information: Centpropazine
Property Value Source

Chemical Name

1-[4-[2-hydroxy-3-(4-phenyl-1-

piperazinyl)propoxy]phenyl]-1-

propanone

PubChem

Molecular Formula C₂₂H₂₈N₂O₃ PubChem

Molecular Weight 384.5 g/mol PubChem

CAS Number 91315-34-3 PubChem
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Proposed Mechanism of Action
Limited preclinical data suggests that centpropazine's mechanism of action may involve the

noradrenergic system. An in-vitro study demonstrated that centpropazine has an affinity for

α1-adrenoceptors and inhibits noradrenaline-stimulated inositol phosphate accumulation in rat

cerebral cortical slices. This suggests a potential role in modulating noradrenergic signaling

pathways relevant to depression.

Pharmacokinetics in Rodents
A pharmacokinetic study in rats provides guidance on dosing for preclinical studies.

Parameter Value Reference

Animal Model Male Sprague-Dawley rats --INVALID-LINK--

Route of Administration Oral (gavage) --INVALID-LINK--

Dosage 40 mg/kg --INVALID-LINK--

Bioavailability (Oral) ~1.3% --INVALID-LINK--

Time to Maximum

Concentration (Tmax)
0.5 hours --INVALID-LINK--

Elimination Half-life (t½) 1.8 hours --INVALID-LINK--

Note: Due to the low oral bioavailability, researchers should consider the intraperitoneal (i.p.)

route for administration to achieve more consistent systemic exposure, although specific

pharmacokinetic data for this route is limited.

Experimental Protocols
The following are detailed protocols for the Forced Swim Test and Tail Suspension Test,

adapted for the evaluation of centpropazine.

Forced Swim Test (FST)
The FST is a widely used behavioral test to assess antidepressant-like activity in rodents. The

test is based on the observation that animals placed in an inescapable cylinder of water will
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eventually adopt an immobile posture. Antidepressant treatments typically reduce the duration

of this immobility.

Materials:

Male Sprague-Dawley rats (250-300 g) or male C57BL/6 mice (20-25 g)

Centpropazine

Vehicle (e.g., 0.9% saline with 0.5% Tween 80)

Cylindrical tanks (for rats: 40 cm height, 20 cm diameter; for mice: 25 cm height, 10 cm

diameter)

Water (23-25°C)

Video recording system

Automated or manual scoring software

Experimental Workflow:

Experimental workflow for the Forced Swim Test.

Procedure:

Acclimation: House animals in a temperature and humidity-controlled environment with a 12-

hour light/dark cycle for at least one week before the experiment.

Drug Administration: Administer centpropazine (e.g., 40 mg/kg, p.o.) or vehicle to the

animals. The time between administration and testing should be based on the drug's

pharmacokinetic profile (e.g., 30-60 minutes).

Pre-test Session (for rats): On day 1, place each rat individually into the cylinder filled with

water (to a depth of 30 cm) for 15 minutes. This session is for habituation and is not scored.

After 15 minutes, remove the rat, dry it with a towel, and return it to its home cage. The pre-

test is not always necessary for mice.
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Test Session: 24 hours after the pre-test session, place the animal back into the cylinder with

fresh water.

Rats: Record the behavior for a 5-minute test period.

Mice: Record the behavior for a 6-minute test period.

Behavioral Scoring: An animal is judged to be immobile when it remains floating motionless

in the water, making only small movements necessary to keep its head above water. Score

the total duration of immobility during the test session. For mice, scoring is typically done

during the last 4 minutes of the 6-minute test.

Data Analysis:

Compare the mean immobility time between the centpropazine-treated group and the

vehicle-treated group using an appropriate statistical test (e.g., Student's t-test or ANOVA

followed by post-hoc tests if multiple doses are used).

A significant decrease in immobility time in the centpropazine group compared to the

vehicle group is indicative of an antidepressant-like effect.

Tail Suspension Test (TST)
The TST is another widely used behavioral despair test for screening antidepressant drugs in

mice. The test is based on the principle that mice subjected to the short-term, inescapable

stress of being suspended by their tails will develop an immobile posture.

Materials:

Male C57BL/6 mice (20-25 g)

Centpropazine

Vehicle (e.g., 0.9% saline with 0.5% Tween 80)

Tail suspension apparatus (a horizontal bar raised above a surface)

Adhesive tape
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Video recording system

Automated or manual scoring software

Experimental Workflow:

Experimental workflow for the Tail Suspension Test.

Procedure:

Acclimation: House mice under standard laboratory conditions for at least one week prior to

the experiment.

Drug Administration: Administer centpropazine (e.g., 40 mg/kg, p.o.) or vehicle to the mice

30-60 minutes before the test.

Suspension: Securely attach a piece of adhesive tape to the tail of the mouse (approximately

1-2 cm from the tip) and suspend the mouse from the horizontal bar. The mouse should be

positioned so that it cannot reach any surfaces.

Test Session: Record the behavior of the mouse for a 6-minute period.

Behavioral Scoring: An animal is considered immobile when it hangs passively and is

completely motionless. Score the total duration of immobility during the 6-minute test.

Data Analysis:

Calculate the mean immobility time for both the centpropazine-treated and vehicle-treated

groups.

Use a Student's t-test or ANOVA to determine if there is a statistically significant difference

between the groups.

A significant reduction in immobility time in the centpropazine-treated group is indicative of

an antidepressant-like effect.

Proposed Signaling Pathway
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Based on the finding that centpropazine interacts with α1-adrenoceptors, a proposed signaling

pathway is illustrated below. This is a hypothetical pathway based on known antidepressant

mechanisms and should be experimentally validated.

Centpropazine α1-AdrenoceptorAntagonizes Phospholipase C (PLC)Activates

Inositol Trisphosphate (IP3)

Diacylglycerol (DAG)

Intracellular Ca²⁺ Release

Protein Kinase C (PKC)

Downstream Signaling
(e.g., CREB, BDNF) Antidepressant-like Effects

Click to download full resolution via product page

Proposed signaling pathway for centpropazine.

Disclaimer: The quantitative data on the effects of centpropazine in the Forced Swim Test and

Tail Suspension Test in rodents is not currently available in the public domain. The provided

protocols are based on standard methodologies for these assays and the suggested dosage is

derived from a pharmacokinetic study in rats. Researchers should perform dose-response

studies to determine the optimal dose for their specific experimental conditions. The proposed

signaling pathway is hypothetical and requires experimental validation.

To cite this document: BenchChem. [Application Notes and Protocols for Studying
Centpropazine in Rodent Models of Depression]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b186918#centpropazine-for-studying-
depression-models-in-rodents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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